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Compound of Interest

Compound Name:
Bis(cyclopentadienyl)hafnium

dichloride

Cat. No.: B8691220 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling protocols, and emergency

procedures for working with hafnocene dichloride (CAS No. 12116-66-4). Adherence to these

guidelines is critical to ensure personnel safety and minimize laboratory hazards.

Physicochemical and Hazard Data
Hafnocene dichloride is a solid organometallic compound that requires careful handling due to

its hazardous properties.[1] The following tables summarize its key characteristics and

associated hazards.

Table 1: Physicochemical Properties of Hafnocene Dichloride
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Property Value Reference

CAS Number 12116-66-4 [2][3]

Molecular Formula C₁₀H₁₀Cl₂Hf [3][4]

Molecular Weight 379.58 g/mol [3]

Appearance
Beige to white crystalline

powder/solid
[1][5]

Melting Point 230 - 233 °C (446 - 451.4 °F) [1]

Sensitivity Moisture sensitive [3]

Table 2: GHS Hazard Identification and Precautionary Statements
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Hazard Class GHS Classification Hazard Statement
Precautionary
Statement
Examples

Skin Irritation Category 2
H315: Causes skin

irritation[2][4][6]

P280: Wear protective

gloves.[2][3]

P302+P352: IF ON

SKIN: Wash with

plenty of water.[2][3]

Eye Irritation Category 2A
H319: Causes serious

eye irritation[2][4][6]

P280: Wear eye

protection/face

protection.[3]

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[2][3]

Respiratory Irritation STOT SE 3

H335: May cause

respiratory irritation[2]

[3][6]

P261: Avoid breathing

dust.[2][3]

P304+P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing.[2][3]

Organ Toxicity STOT SE 2

H371: May cause

damage to organs

(Liver)[4]

P260: Do not breathe

dust/fume/gas/mist/va

pors/spray.[4]

P308+P311: IF

exposed or

concerned: Call a

POISON

CENTER/doctor.
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Table 3: Toxicity Data

Exposure Route Species Dose Reference

Intravenous LD50 Mouse 100 mg/kg [7]

To the best of our knowledge, the chemical, physical, and toxicological properties have not

been thoroughly investigated.[3]

Experimental Protocols for Safe Handling
The following protocols outline the necessary precautions for handling hafnocene dichloride in

a laboratory setting.

Engineering Controls: Always handle hafnocene dichloride inside a certified chemical fume

hood to minimize inhalation exposure.[2] For procedures with a high likelihood of generating

dust, use a glovebox or a closed system.[4] A safety shower and eye wash station must be

readily accessible.[4]

Personal Protective Equipment (PPE): The following PPE must be worn at all times when

handling this chemical.

Table 4: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Hand Protection
Chemical-impermeable gloves

(e.g., nitrile).

Prevents skin contact and

irritation.[2][3]

Eye/Face Protection

Tightly fitting safety goggles

with side-shields. A face shield

may be required for splash

hazards.

Protects against serious eye

irritation.[2][4]

Body Protection A flame-resistant lab coat.

Protects against skin contact

and contamination of personal

clothing.[2]

Respiratory Protection

A NIOSH-approved respirator

is required if dust cannot be

controlled at the source.

Prevents respiratory tract

irritation.[2]

Preparation: Before handling, review the Safety Data Sheet (SDS).[3] Ensure the chemical

fume hood is functioning correctly. Don all required PPE as specified in Table 4.

Weighing: Conduct all weighing operations within a fume hood or a containment enclosure to

prevent the dispersion of dust.[4] Use non-sparking tools to handle the container.[2]

Transfer: Transfer the chemical carefully to minimize dust generation. If transferring to a

reaction vessel, do so under a stream of inert gas (e.g., Argon or Nitrogen) as the compound

is moisture-sensitive.

Cleaning: Clean any residual dust from the spatula and weighing vessel with a solvent-

moistened wipe inside the fume hood. Dispose of the wipe as hazardous waste.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[2][4]

Storage: Store hafnocene dichloride in its original, tightly closed container in a dry, cool, and

well-ventilated area.[2][3] The storage area should be locked.[2][4] Store under an inert gas

atmosphere to prevent degradation from moisture.
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Disposal: Dispose of unused hafnocene dichloride and any contaminated materials as

hazardous waste.[2] All waste must be placed in sealed, properly labeled containers. Follow

all local, regional, and national regulations for chemical waste disposal.[4]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

Table 5: Emergency First Aid Procedures

Exposure Route First Aid Protocol

Inhalation

Immediately move the affected person to fresh

air. If breathing is difficult, administer oxygen. If

the person is not breathing, provide artificial

respiration. Seek immediate medical attention.

[2][3]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area with plenty of soap

and water. If skin irritation occurs, seek medical

attention.[2][4]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention from an

ophthalmologist.[2][3]

Ingestion

Do NOT induce vomiting. Rinse the mouth

thoroughly with water. Never give anything by

mouth to an unconscious person. Call a Poison

Control Center or seek immediate medical

attention.[2]

Evacuate: Immediately alert personnel in the vicinity and evacuate the area.[2]

Ventilate: Ensure the area is well-ventilated, but avoid actions that could disperse the dust.
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Protect: Do not re-enter without appropriate PPE, including respiratory protection.[2]

Contain: Prevent the spill from spreading and entering drains.[3][4]

Clean-up: Carefully sweep the solid material into a suitable container for hazardous waste

disposal.[4] Avoid generating dust. Use spark-proof tools for collection.[2]

Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose: Collect all contaminated materials in a sealed, labeled container for hazardous

waste disposal.[2]

Visual Workflows
The following diagrams illustrate key safety workflows for handling hafnocene dichloride.
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General Safe Handling Workflow

1. Preparation
Review SDS
Don Full PPE

2. Weighing & Transfer
Inside Fume Hood

Use Inert Atmosphere

3. Reaction Setup
Maintain Ventilation
Monitor for Leaks

4. Post-Reaction
Safe Quenching

Workup Procedures

5. Waste Disposal
Segregate Hazardous Waste

Label Container Correctly

6. Decontamination
Clean Glassware & Surfaces

Remove PPE Correctly

Click to download full resolution via product page

Caption: A workflow for the safe handling of hafnocene dichloride.
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Hafnocene Dichloride Spill Response

Spill Occurs

1. Alert Others
Evacuate Immediate Area

2. Assess Spill Size
& Immediate Risk

3. Don Appropriate PPE
(Gloves, Goggles, Respirator)

 Minor Spill
(Manageable) 

Call Emergency Response
(For large/uncontrolled spills)

 Major Spill
(Unmanageable) 

4. Contain Spill
Prevent entry to drains

5. Collect Material
Sweep carefully (no dust)
Use non-sparking tools

6. Decontaminate Area
Wash with soap and water

7. Dispose of Waste
Seal in labeled container

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AA3610503&productDescription=BIS+CYCLOPNTADIENL+HFNM+DIC+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/biscyclopentadienylhafnium-dichloride-pd180713134343.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/119334
https://www.tcichemicals.com/JP/ja/sds/H0914_JP_EN.pdf
https://pim-resources.coleparmer.com/sds/49515.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Hafnocene-dichloride
https://pubchem.ncbi.nlm.nih.gov/compound/Hafnocene-dichloride
https://www.infsci.com/product/H37148/SPC/
https://www.benchchem.com/product/b8691220#safety-precautions-for-working-with-hafnocene-dichloride
https://www.benchchem.com/product/b8691220#safety-precautions-for-working-with-hafnocene-dichloride
https://www.benchchem.com/product/b8691220#safety-precautions-for-working-with-hafnocene-dichloride
https://www.benchchem.com/product/b8691220#safety-precautions-for-working-with-hafnocene-dichloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8691220?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8691220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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